Cas no 773093-19-9 (2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane)

• Product Name: 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane
• CAS No: 773093-19-9
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5074423
• Update Time: 2025-11-01

2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)-1,3-dioxolane
• 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane

• Inchi： 1S/C10H11FO2/c1-7-2-3-8(11)6-9(7)10-12-4-5-13-10/h2-3,6,10H,4-5H2,1H3
• InChI Key： BMZGEIIDJMMMOT-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane

Professional Introduction to 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane (CAS No. 773093-19-9)

2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and synthetic organic chemistry. This compound, identified by the CAS number 773093-19-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a fluoro substituent and a methyl group in its aromatic ring enhances its reactivity and makes it a valuable intermediate in the synthesis of complex molecules.

The chemical structure of 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane consists of a dioxolane ring fused with a phenyl ring that is further substituted with fluorine and methyl groups. This configuration imparts specific electronic and steric properties, making it an attractive candidate for various chemical transformations. The dioxolane ring, in particular, is known for its stability and ability to participate in nucleophilic substitution reactions, which are crucial in the synthesis of pharmaceutical intermediates.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a fluoro group into drug molecules often leads to better pharmacokinetic profiles, including increased bioavailability and prolonged half-life. This has spurred extensive research into developing new fluorinated derivatives for medicinal applications.

The methyl group in 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane also plays a critical role in determining the compound's chemical behavior. Methyl groups are known to influence the electron density of adjacent functional groups, thereby affecting reaction mechanisms and product yields. In the context of drug synthesis, the presence of a methyl group can enhance the lipophilicity of a molecule, which is often desirable for oral bioavailability.

One of the most compelling aspects of 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane is its utility as a building block in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in creating kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The ability to modify the dioxolane ring and the phenyl substituents allows for fine-tuning of physicochemical properties, leading to optimized drug candidates.

The synthetic methodologies involving 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane have been refined through continuous innovation in organic chemistry. Recent advances in catalytic systems have enabled more efficient and selective transformations, reducing unwanted byproducts and improving overall yields. These advancements are particularly relevant in industrial settings where cost-effectiveness and scalability are paramount.

The role of computational chemistry has also become increasingly prominent in the study of this compound. Molecular modeling techniques allow researchers to predict the behavior of 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane in various reaction conditions, facilitating the design of experiments and accelerating the discovery process. Such computational approaches are integral to modern drug discovery pipelines, providing insights that would be otherwise difficult to obtain through experimental alone.

In addition to its pharmaceutical applications, 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane has found utility in materials science. Its unique structural features make it a candidate for developing advanced polymers and coatings with enhanced thermal stability and mechanical properties. The combination of fluorine and methyl groups contributes to these desirable characteristics by influencing intermolecular interactions.

The future prospects for 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane are promising, with ongoing research exploring new synthetic routes and expanding its applications. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this compound. Its versatility makes it a cornerstone in both academic research and industrial development.

In conclusion, 2-(5-Fluoro-2-methylphenyl)-1,3-dioxolane (CAS No. 773093-19-9) represents a significant advancement in chemical synthesis and pharmaceutical innovation. Its unique structural attributes enable diverse applications across multiple disciplines, from drug development to materials science. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical sciences.